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Compound of Interest

Compound Name: 4-Methoxybutanal

Cat. No.: B3115671 Get Quote

For researchers, scientists, and professionals in drug development, the quality and consistency

of starting materials are paramount to the success of their work. 4-Methoxybutanal, a key

intermediate in various synthetic pathways, is no exception. This guide provides an in-depth

technical overview of the critical considerations when sourcing this aldehyde, from supplier

evaluation to in-house quality verification.

Introduction to 4-Methoxybutanal
4-Methoxybutanal, also known as 4-methoxybutyraldehyde, is an organic compound with the

chemical formula C5H10O2.[1][2] Its structure, featuring both an aldehyde and a methoxy

group, makes it a versatile building block in organic synthesis.[1] The aldehyde functionality

allows for a wide range of chemical transformations, while the methoxy group can influence the

molecule's solubility and electronic properties.[1]

Critical Quality Attributes for Research-Grade 4-
Methoxybutanal
When procuring 4-Methoxybutanal for research purposes, it is crucial to look beyond the

chemical name and CAS number (21071-24-9) on the label.[3] Several key quality attributes

can significantly impact experimental outcomes.

Purity: The purity of the reagent is arguably the most critical factor. Impurities can lead to side

reactions, lower yields, and difficulties in purification of the desired product. Researchers
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should seek suppliers that provide a detailed Certificate of Analysis (CoA) specifying the purity,

typically determined by Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR)

spectroscopy.

Impurities Profile: Understanding the nature of any impurities is as important as knowing the

overall purity. Common impurities in aldehydes include the corresponding carboxylic acid (from

oxidation) and alcohol. The presence of these can interfere with subsequent reactions.

Water Content: Aldehydes can be sensitive to moisture. Excessive water content can lead to

the formation of hydrates or other degradation products. The CoA should specify the water

content, often determined by Karl Fischer titration.

Consistency: Lot-to-lot consistency is vital for the reproducibility of experimental results. A

reliable supplier will have robust quality control processes to ensure that each batch of 4-
Methoxybutanal meets the same high standards.

The Supplier Landscape: Identifying and Qualifying
Vendors
A number of chemical suppliers offer 4-Methoxybutanal for research and development

purposes. The table below provides a summary of some prominent suppliers. It is important to

note that this is not an exhaustive list and researchers should conduct their own due diligence.

Supplier Noted For

Major Chemical Suppliers
Wide range of products, established quality

systems.

Specialty Chemical Companies
Focus on niche and rare chemicals, may offer

higher purity grades.

Online Marketplaces
Aggregate products from various suppliers,

offering a broad selection.

Supplier Qualification Workflow:
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Before committing to a large-scale purchase, it is prudent to qualify a potential supplier. The

following workflow, represented as a DOT graph, outlines a systematic approach to this

process.

Initial Supplier Screening Request Technical Documents (CoA, SDS) Evaluate Documentation for Completeness and Compliance

Order Small Evaluation SampleIf satisfactory

Decision: Approve or Reject Supplier
If unsatisfactory

In-House Analytical Verification

Click to download full resolution via product page

Caption: A stepwise workflow for qualifying a new supplier of 4-Methoxybutanal.

In-House Quality Verification: Essential Analytical
Methods
Even when a supplier provides a comprehensive CoA, it is best practice to perform in-house

analytical testing to verify the quality of the received material. This is especially critical for

sensitive applications.

Analytical Workflow:

The following diagram illustrates a typical workflow for the in-house quality control of 4-
Methoxybutanal.
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Sample Receipt and Preparation

Analytical Testing

Data Review and Release

Log Sample Information

Prepare Sample for Analysis

Gas Chromatography (GC) for Purity NMR Spectroscopy for Structural Confirmation Mass Spectrometry (MS) for Molecular Weight Verification

Compare Data to Specifications

Approve or Reject Material

Click to download full resolution via product page

Caption: A standard workflow for the analytical verification of 4-Methoxybutanal.

Experimental Protocols:
Gas Chromatography (GC):

Instrument: A standard gas chromatograph equipped with a flame ionization detector (FID).

Column: A non-polar capillary column (e.g., DB-1 or equivalent).

Carrier Gas: Helium or Hydrogen.
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Injection: A small volume (typically 1 µL) of a dilute solution of the sample in a suitable

solvent (e.g., dichloromethane).

Temperature Program: An appropriate temperature gradient to ensure separation of the main

component from any impurities.

Analysis: The purity is determined by calculating the area percentage of the main peak

relative to the total area of all peaks.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Instrument: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

Solvent: A deuterated solvent such as chloroform-d (CDCl3).

Experiment: A standard proton (¹H) NMR experiment.

Analysis: The resulting spectrum should be consistent with the known structure of 4-
Methoxybutanal. The presence of unexpected signals may indicate impurities.

Mass Spectrometry (MS):

Instrument: A mass spectrometer, often coupled with a GC (GC-MS).

Ionization: Electron ionization (EI) is commonly used.

Analysis: The mass spectrum should show a molecular ion peak corresponding to the

molecular weight of 4-Methoxybutanal (102.13 g/mol ).[3] The fragmentation pattern can

also provide structural confirmation.

Safe Handling and Storage
4-Methoxybutanal is a flammable liquid and vapor and can cause skin and eye irritation.[3] It

may also cause respiratory irritation.[3] Therefore, proper safety precautions are essential.

Key Safety Precautions:
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Storage Handling

Store in a cool, well-ventilated area

Keep container tightly closed

Keep away from ignition sources

Wear appropriate PPE (gloves, goggles)

Use in a fume hood

Avoid inhalation of vapors

Click to download full resolution via product page

Caption: Essential safety measures for handling and storing 4-Methoxybutanal.

Always consult the Safety Data Sheet (SDS) provided by the supplier for comprehensive safety

information.[4]

Conclusion
Sourcing high-quality 4-Methoxybutanal is a critical step in ensuring the reliability and

reproducibility of research in drug development and other scientific fields. By carefully

evaluating suppliers, understanding the key quality attributes of the reagent, and performing in-

house analytical verification, researchers can have confidence in their starting materials and,

ultimately, in their experimental results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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